Cas no 1806835-15-3 (6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1806835-15-3
• MF: C₇H₅F₂N₃O
• MW: 185.130907773972
• CID: 4917134
• Update Time: 2025-05-20

6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C7H5F2N3O/c8-7(9)3-1-5(11)12-4(2-10)6(3)13/h1,7,13H,(H2,11,12)
• InChI Key： RNVJNTYHGRBCHN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N)=NC(C#N)=C1O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.4
• Topological Polar Surface Area: 82.9

Additional information on 6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine

Recent Advances in the Study of 6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine (CAS: 1806835-15-3)

The compound 6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine (CAS: 1806835-15-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core functionalized with amino, cyano, difluoromethyl, and hydroxyl groups, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine, highlighting its role as a key intermediate in the development of kinase inhibitors. The researchers employed a multi-step synthesis involving condensation and fluorination reactions, achieving a high yield and purity of the target compound. The study also demonstrated the compound's stability under physiological conditions, making it a viable candidate for further drug development.

In another groundbreaking study, researchers investigated the compound's interaction with specific biological targets, particularly its inhibitory effects on protein kinases involved in inflammatory pathways. The results, published in Bioorganic & Medicinal Chemistry Letters, revealed that 6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine exhibits selective inhibition of certain kinases, suggesting its potential as a lead compound for anti-inflammatory drugs. The study utilized molecular docking and in vitro assays to validate these findings, providing a solid foundation for future in vivo studies.

Furthermore, the compound's unique structural features have sparked interest in its application as a fluorinated building block in medicinal chemistry. A recent review in European Journal of Medicinal Chemistry highlighted the growing importance of fluorinated pyridines in drug design, citing 6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine as a prime example. The review emphasized the compound's ability to enhance the metabolic stability and bioavailability of drug candidates, making it a valuable asset in the development of next-generation therapeutics.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research aims to address these issues through structural modifications and advanced formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 6-Amino-2-cyano-4-(difluoromethyl)-3-hydroxypyridine (CAS: 1806835-15-3) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activities position it as a key player in the development of novel therapeutic agents. Continued research and innovation in this area hold great potential for addressing unmet medical needs and advancing the field of precision medicine.